Cas no 14276-67-6 (2,2-Dimethylpropane-1,3-diyl bis(3-oxobutanoate))

2,2-Dimethylpropane-1,3-diyl bis(3-oxobutanoate) Properties

Names and Identifiers

• 2,2-Dimethylpropane-1,3-diyl bis(3-oxobutanoate)
• NPGBA
• 3-oxobutanoic acid 2,2-dimethyl-1,3-propanediyl ester
• Acetoacetic acid 2,2-dimethyltrimethylene ester
• 2,2-Dimethyl-1,3-propanediyl acetoacetate
• Neopentylglycolycol Bis Acetoacetate
• [2,2-dimethyl-3-(3-oxobutanoyloxy)propyl] 3-oxobutanoate
• A885104
• NEOPENTYLGLYCOL-BIS-ACETOACETATE
• DTXSID50541413
• SCHEMBL650157
• AKOS015914321
• 2,2-Dimethylpropane-1,3-diylbis(3-oxobutanoate)
• neopentyl glycol bis(acetoacetate)
• 14276-67-6
• +Expand

• MDL： MFCD09832992
• InChIKey： RASITSWSKYLIEX-UHFFFAOYSA-N
• Inchi： 1S/C13H20O6/c1-9(14)5-11(16)18-7-13(3,4)8-19-12(17)6-10(2)15/h5-8H2,1-4H3
• SMILES： CC(COC(CC(C)=O)=O)(C)COC(CC(C)=O)=O

Computed Properties

• Exact Mass: 272.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 10
• Monoisotopic Mass: 272.12598835g/mol
• Heavy Atom Count: 19
• Complexity: 335
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 86.7Ų

Experimental Properties

• LogP: 1.05720
• PSA: 86.74000
• Boiling Point: 148 ºC (0.2 Torr)
• Flash Point: 164 ºC
• Density: 1.114

2,2-Dimethylpropane-1,3-diyl bis(3-oxobutanoate) Security Information

• Storage Condition：Sealed in dry,2-8°C

2,2-Dimethylpropane-1,3-diyl bis(3-oxobutanoate) Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%